Enantioselectivity Reversal on Enol Silyl Ethers
On the enol silyl ether of 5-methyl-3-hexanone (E/Z = 7.5/1), AD-mix-α and AD-mix-β produce strikingly different enantioselectivities. AD-mix-α delivered the product 2-hydroxy-5-methyl-3-hexanone in 69.2% yield with only 15.7% ee, while AD-mix-β delivered the same product in 76.9% yield with 75.6% ee [1]. Both reagents produced the R-configured product—indicating that on this substrate, AD-mix-α fails to induce meaningful asymmetric induction. In contrast, on the enol silyl ethers of 4-heptanone, 5-nonanone, and 2,6-dimethyl-4-heptanone, AD-mix-α gave the S-configured acyloin products with ee values ≥62%, while AD-mix-β gave the R-configured products with ee values ≥75% [2]. This demonstrates that while both reagents are enantiocomplementary, AD-mix-α exhibits a narrower substrate tolerance and can undergo complete selectivity collapse on specific alkene geometries.
| Evidence Dimension | Enantiomeric excess (ee) and chemical yield on enol silyl ether of 5-methyl-3-hexanone |
|---|---|
| Target Compound Data | AD-mix-α: 69.2% yield, 15.7% ee (R-configuration) |
| Comparator Or Baseline | AD-mix-β: 76.9% yield, 75.6% ee (R-configuration); Shi epoxidation (D-fructose catalyst): 54% yield, 74.6% ee; Shi epoxidation (L-fructose catalyst): 50% yield, 72.8% ee |
| Quantified Difference | Δee = −59.9 percentage points (AD-mix-α vs AD-mix-β); AD-mix-α ee is below the threshold for useful asymmetric induction, while AD-mix-β and Shi epoxidation deliver comparable ee values |
| Conditions | Sharpless AD: t-BuOH/H₂O (1:1), MeSO₂NH₂, 0 °C to rt; Shi epoxidation: Oxone, CH₃CN/aq. Na₂EDTA, 0 °C; substrate: 5-methyl-3-trimethylsiloxy-2-hexene (E/Z = 7.5/1) |
Why This Matters
This head-to-head data reveals that AD-mix-α cannot be assumed to deliver acceptable enantioselectivity even on substrate classes where AD-mix-β performs well; procurement decisions must be guided by substrate-specific screening, and alternative methods (Shi epoxidation) should be considered when AD-mix-α fails.
- [1] Tian, H.-Y.; Ye, H.-L.; Sun, B.-G.; Wang, Y.-L. J. Chem. Res. 2011, 35, 235–237. DOI: 10.3184/174751911X12996907755851 View Source
- [2] Tian, H.-Y.; Ye, H.-L.; Sun, B.-G.; Wang, Y.-L. Preparation of Optically Active Acyloins by Sharpless Asymmetric Dihydroxylation. Jingxi Huagong 2011, 28, 914–918 (Wanfang Data). View Source
